![molecular formula C8H16O2 B133615 1,4-Cyclohexanedimethanol CAS No. 3236-48-4](/img/structure/B133615.png)
1,4-Cyclohexanedimethanol
Overview
Description
1,4-Cyclohexanedimethanol (1,4-CHDM) is a versatile organic compound that has been used in a variety of industrial and scientific applications. It is an important intermediate in the production of polymers, pharmaceuticals, and other materials. It is also an important component in the synthesis of a variety of other compounds. 1,4-CHDM is a cyclic alcohol and is a colorless liquid with a sweet, fruity odor. Its chemical formula is C6H10O2.
Scientific Research Applications
Application in Polymer Industry
1,4-Cyclohexanedimethanol (CHDM) is a valued monomer in the polymer industry. A study by Hou Danfeng et al. (2016) highlights its application in converting bis(2-hydroxyethylene terephthalate) (BHET), derived from waste PET, into CHDM using trimetallic RuPtSn/Al2O3 catalysts. This process is considered competitive in the preparation of CHDM.
Molecular Structure and Polymorphism
A study on trans-1,4-cyclohexanedimethanol by M. T. Rosado et al. (2014) investigated its molecular structure and polymorphism. The study provided insights into the molecular stability and the nature of intermolecular hydrogen bond networks in its condensed phases.
Use in UV-Curable Coatings
Research by K. Baikerikar et al. (2010) demonstrated the synthesis of novel cycloaliphatic diacrylate monomers based on CHDM for UV-curable coatings, offering superior hardness, scratch resistance, and chemical resistance compared to common diacrylate monomers.
Functionalization in Polymer Synthesis
Alice Guarneri and colleagues (2019) utilized bulky CHDM as a co-monomer in the enzymatic synthesis of rigid poly(itaconate)s. Their research, detailed in Advanced Synthesis & Catalysis, explored post-polymerization modifications and the impact of polymer chain rigidity on reactivity.
Biodegradability of Alicyclic/Aliphatic Copolyesters
A 2010 study by Y. Tsai et al. synthesized CHDM-based copolyesters to analyze their crystallinity, biodegradability, and mechanical properties. They observed that the surface hydrophilicity of the polymers primarily influenced their enzymatic hydrolysis.
Synthesis from Sustainable Sources
Yancheng Hu and team (2018) proposed a new strategy for synthesizing CHDM and related compounds from formaldehyde, crotonaldehyde, and acrylate/fumarate, contributing to the development of valuable polyester monomers and plasticizers from sustainable sources, as discussed in their paper in Angewandte Chemie.
Role in High-Performance Fibers
The study by H. Bang et al. (2011) explored CHDM-modified polyethylene terephthalate and its properties in the context of high-performance fibers, indicating its utility in enhancing fiber properties like color and crystallinity.
Potential in Bio-Based Engineering Plastics
Jinggang Wang and colleagues (2018) synthesized bio-based polyesters using CHDM, demonstrating their potential as engineering plastics. Their research in the European Polymer Journal highlighted the influence of CHDM's steric configuration on the properties of these polyesters.
Photocross-Linked Polymer Development
In 2018, Nejib Kasmi et al. synthesized fully biobased poly(this compound-co-isosorbide 2,5-furandicarboxylate)s copolyesters, as detailed in Polymer Degradation and Stability. This advancement highlights the use of CHDM in developing photocross-linkable biodegradable polymers.
Mechanism of Action
Target of Action
1,4-Cyclohexanedimethanol (CHDM) is primarily used as a comonomer in the production of polyester resins , particularly polyethylene terephthalate (PET) . It is one of the most important comonomers for the production of PET , which is widely used in the manufacture of plastic bottles and fibers for clothing .
Mode of Action
CHDM interacts with its targets through a process called polycondensation . In this process, CHDM and other comonomers react to form long-chain polymers, such as PET . The presence of two hydroxyl groups in the CHDM molecule allows it to form ester bonds with other monomers, facilitating the polymerization process .
Biochemical Pathways
The production of CHDM involves the hydrogenation of dimethyl terephthalate (DMT) . This reaction occurs in two steps: first, DMT is converted to dimethyl 1,4-cyclohexanedicarboxylate (DMCD), and then DMCD is further hydrogenated to form CHDM . This process is typically catalyzed by a copper chromite catalyst .
Pharmacokinetics
It’s worth noting that the physical and chemical properties of chdm, such as its melting point and solubility, can affect its behavior in the industrial processes in which it is used .
Result of Action
The incorporation of CHDM into PET results in a copolymer that exhibits enhanced strength, clarity, and solvent resistance . The properties of these polyesters can also be affected by the cis/trans ratio of the CHDM monomer . CHDM reduces the degree of crystallinity of PET homopolymer, improving its processability .
Action Environment
The production and use of CHDM can be influenced by various environmental factors. For example, the temperature and pressure conditions under which the hydrogenation of DMT takes place can affect the yield and quality of the resulting CHDM . Furthermore, the cis/trans ratio of CHDM, which can be affected by the catalyst used in its production, can influence the properties of the resulting polyester .
Safety and Hazards
Future Directions
CHDM is extensively used as a cross-linking reagent in the polymer industry . It is also used in the synthesis of polyketal copolymers . It may be spun to form carpet fibers . Thermoplastic polyesters containing CHDM exhibit enhanced strength, clarity, and solvent resistance . The properties of these polyesters also are affected by the cis/trans ratio of the CHDM monomer . CHDM reduces the degree of crystallinity of PET homopolymer, improving its processability .
Biochemical Analysis
Biochemical Properties
It is known that it is a di-substituted derivative of cyclohexane and is classified as a diol, meaning that it has two OH functional groups . This suggests that it could potentially interact with enzymes, proteins, and other biomolecules through hydrogen bonding or other types of interactions.
Cellular Effects
It is known that it is used in the production of polyester resins , which suggests that it could potentially influence cellular processes related to polymer synthesis or degradation.
Molecular Mechanism
It is known that it is produced by catalytic hydrogenation of dimethyl terephthalate (DMT) . This suggests that it could potentially interact with biomolecules through hydrogen bonding or other types of interactions.
Temporal Effects in Laboratory Settings
It is known that it is a colorless low-melting solid , which suggests that it could potentially have stability or degradation properties that change over time.
Dosage Effects in Animal Models
It is known that it is used in the production of polyester resins , which suggests that it could potentially have dose-dependent effects on cellular processes related to polymer synthesis or degradation.
Metabolic Pathways
It is known that it is produced by catalytic hydrogenation of dimethyl terephthalate (DMT) . This suggests that it could potentially be involved in metabolic pathways related to the synthesis or degradation of DMT or its derivatives.
Transport and Distribution
It is known that it is a di-substituted derivative of cyclohexane , which suggests that it could potentially interact with transporters or binding proteins that recognize cyclohexane or its derivatives.
Subcellular Localization
It is known that it is a di-substituted derivative of cyclohexane , which suggests that it could potentially localize to specific compartments or organelles based on its chemical structure.
properties
IUPAC Name |
[4-(hydroxymethyl)cyclohexyl]methanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16O2/c9-5-7-1-2-8(6-10)4-3-7/h7-10H,1-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YIMQCDZDWXUDCA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1CO)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9026712, DTXSID00274143, DTXSID60274144 | |
Record name | 1,4-Cyclohexanedimethanol | |
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Record name | trans-1,4-Cyclohexanedimethanol | |
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Record name | cis-1,4-Cyclohexanedimethanol | |
Source | EPA DSSTox | |
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Molecular Weight |
144.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid, Other Solid; Other Solid, Liquid; [HSDB] White low melting solid; [MSDSonline] | |
Record name | 1,4-Cyclohexanedimethanol | |
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Record name | 1,4-Cyclohexanedimethanol | |
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Boiling Point |
286 °C (cis-isomer), 283 °C (trans-isomer) | |
Record name | 1,4-CYCLOHEXANEDIMETHANOL | |
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Flash Point |
166 °C, 330 °F OC | |
Record name | 1,4-Cyclohexanedimethanol | |
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Record name | 1,4-CYCLOHEXANEDIMETHANOL | |
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Solubility |
In water, 920,000 mg/L at 20 °C, Solluble in ethyl alcohol | |
Record name | 1,4-CYCLOHEXANEDIMETHANOL | |
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Density |
1.0381 at 25 °C/4 °C | |
Record name | 1,4-CYCLOHEXANEDIMETHANOL | |
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Vapor Density |
5 (Air = 1) | |
Record name | 1,4-CYCLOHEXANEDIMETHANOL | |
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Vapor Pressure |
3.08X10-4 mm Hg at 25 °C | |
Record name | 1,4-CYCLOHEXANEDIMETHANOL | |
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Color/Form |
Liquid, White waxy solid | |
CAS RN |
105-08-8, 3236-47-3, 3236-48-4 | |
Record name | 1,4-Cyclohexanedimethanol | |
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Record name | 1,4-Cyclohexanedimethanol | |
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Record name | cis-1,4-Cyclohexanedimethanol | |
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Record name | 1,4-Cyclohexanedimethanol, trans- | |
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Record name | 1,4-CYCLOHEXANEDIMETHANOL | |
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Record name | 1,4-Cyclohexanedimethanol | |
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Record name | 1,4-Cyclohexanedimethanol | |
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Record name | trans-1,4-Cyclohexanedimethanol | |
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Record name | Cyclohex-1,4-ylenedimethanol | |
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Record name | 1,4-CYCLOHEXANEDIMETHANOL, TRANS- | |
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Record name | 1,4-CYCLOHEXANEDIMETHANOL, (Z)- | |
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Melting Point |
43 °C (cis-isomer), 67 °C (trans-isomer) | |
Record name | 1,4-CYCLOHEXANEDIMETHANOL | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of 1,4-Cyclohexanedimethanol?
A1: The molecular formula of this compound is C8H16O2, and its molecular weight is 144.21 g/mol.
Q2: What are the key spectroscopic characteristics of CHDM?
A2: The presence of the cyclohexyl ring in CHDM is confirmed through spectroscopic analyses like Nuclear Magnetic Resonance (NMR) and Infrared (IR) Spectroscopy. []
Q3: What are the advantages of using this compound diacrylate monomers in UV curable formulations compared to traditional aliphatic diacrylates?
A3: UV cured coatings based on (cis,trans)-1,3/1,4 cyclohexanedimethanol diacrylates demonstrate improved hardness, scratch resistance, abrasion resistance, and chemical resistance compared to commonly used diacrylate monomers like tripropylene glycol diacrylate and hexanediol diacrylate. []
Q4: Does the cis/trans isomerism of this compound influence its applications?
A4: Yes, the cis/trans ratio significantly affects the properties of the resulting polymers. For instance, polyesters derived from trans-1,4-Cyclohexanedimethanol exhibit higher melting points compared to those derived from the cis-isomer. []
Q5: Is this compound compatible with other common monomers and polymers?
A5: Yes, liquid CHDM diacrylate monomers, particularly those with less than 15 wt.% trans-1,4-cyclohexanedimethanol diacrylate, exhibit good solubility in other acrylate monomers and oligomers. []
Q6: How does the presence of this compound influence the thermal stability of polymers?
A6: The incorporation of CHDM, particularly the trans-isomer, generally enhances the thermal stability of polymers like PET. This enhancement is attributed to the rigid structure of the cyclohexane ring. [, ]
Q7: What are the primary applications of this compound in catalysis?
A7: CHDM is not typically used as a catalyst itself. Instead, it often serves as a reactant or building block in reactions involving catalysts. For example, CHDM is a key product in the catalytic hydrogenation of dimethyl terephthalate (DMT) using catalysts like RuPtSn/Al2O3. []
Q8: Can waste materials be utilized for the synthesis of this compound?
A8: Yes, CHDM can be synthesized through the hydrogenation of bis(2-hydroxyethylene terephthalate) (BHET), a monomer derived from waste PET, using catalysts like Pd/C and Cu-based catalysts. []
Q9: Have computational methods been employed to study this compound?
A9: Yes, computational techniques like MP2 calculations have been used to explore the conformational space of the CHDM molecule. These calculations revealed the relative stability of different conformers (bi-equatorial vs. bi-axial). []
Q10: What are the primary industrial applications of this compound?
A10: CHDM is primarily used as a monomer in the production of various polymers, including polyesters, polycarbonates, and polyurethanes. These polymers find applications in diverse industries, including textiles, packaging, coatings, and adhesives. [, , , ]
Q11: Are there any biomedical applications of this compound-based polymers?
A11: Yes, CHDM-based polyesters, such as polyoxalates and poly(diol citric itaconate) elastomers, are being investigated for their potential as biodegradable and biocompatible drug delivery vehicles. [, ]
Q12: How does the incorporation of this compound impact the biodegradability of polyesters?
A12: The biodegradation rate of polyesters can be influenced by the presence of CHDM. For example, incorporating trans-1,4-Cyclohexanedimethanol into poly(amide-ester)s derived from amino acids was observed to slow down the degradation rate. []
Q13: What are the environmental concerns associated with this compound?
A13: While CHDM itself is not considered highly toxic, its production and the disposal of CHDM-containing products can pose environmental risks.
Q14: Are there any sustainable approaches for the production or utilization of this compound?
A14: Yes, utilizing waste PET as a feedstock for CHDM production through catalytic hydrogenation offers a promising avenue for sustainable chemical synthesis and waste management. []
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